molecular formula C11H12N2O3S B2882303 2-mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one CAS No. 183170-38-9

2-mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one

Cat. No. B2882303
CAS RN: 183170-38-9
M. Wt: 252.29
InChI Key: BDKPWMLICQGUCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one, also known as 2-Methyl-6,7-dimethoxyquinazolin-4(3H)-one, is an important synthetic intermediate in the production of a variety of pharmaceuticals, agrochemicals, and other biologically active compounds. It is a highly reactive compound, making it a valuable building block for the synthesis of a wide range of compounds. It is also a versatile starting material for the synthesis of many heterocyclic compounds, including quinazolines, quinoxalines, and quinolines.

Scientific Research Applications

Antitumor Agents

2-Mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one has been explored in the design and synthesis of antitumor agents. A study by Alanazi et al. (2013) focused on creating a series of substituted 2-mercapto-3-phenethylquinazolines, which were evaluated for their in vitro antitumor activity. Some of these compounds showed selective activities against renal, breast cancer, leukemia, and non-small cell lung cancer cell lines, highlighting the potential of 2-mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one derivatives in cancer therapy (Alanazi et al., 2013).

Antibacterial Activity

The compound's derivatives have also been investigated for their antibacterial properties. El-zohry et al. (2007) synthesized various quinazoline derivatives containing sulfide and sulfone moieties, which were tested for antimicrobial activities. These studies provide insights into the potential use of 2-mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one derivatives as antimicrobial agents (El-zohry et al., 2007).

Anti-Breast Cancer Drug Design

Aneja et al. (2006) conducted a study focusing on the rational design of a microtubule-targeting anti-breast cancer drug, EM015, using noscapine and 2-mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one as starting points. This research underscores the potential of 2-mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one in the development of new, selective, and potent anti-breast cancer agents (Aneja et al., 2006).

Antimicrobial Agents

In the realm of antimicrobial research, El-Azab (2007) prepared a series of substituted 2-mercaptoquinazoline analogs, demonstrating their potential as antimicrobial agents. This study further supports the versatility of 2-mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one in the development of antimicrobial compounds (El-Azab, 2007).

Other Studies

Additional studies have explored various aspects of 2-mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one, including its synthesis, structure-activity relationships, and potential interactions with enzymes like catalase. These investigations contribute to our understanding of the chemical and biological properties of the compound and its derivatives in various applications (Various Authors).

properties

IUPAC Name

6,7-dimethoxy-3-methyl-2-sulfanylidene-1H-quinazolin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12N2O3S/c1-13-10(14)6-4-8(15-2)9(16-3)5-7(6)12-11(13)17/h4-5H,1-3H3,(H,12,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDKPWMLICQGUCR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C2=CC(=C(C=C2NC1=S)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

252.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-mercapto-6,7-dimethoxy-3-methylquinazolin-4(3H)-one

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